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Compound of Interest

Compound Name: Fluvalinate-d5

Cat. No.: B12415712

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for the handling of Fluvalinate-d5, a
deuterated analog of the synthetic pyrethroid, fluvalinate. While the deuteration is unlikely to
alter the chemical's fundamental toxicological properties, adherence to strict safety protocols is
paramount. This document outlines the known hazards, handling procedures, and emergency
responses to ensure the safety of laboratory personnel.

Core Safety and Physicochemical Data

A thorough understanding of the physical, chemical, and toxicological properties of
Fluvalinate-d5 is the foundation of its safe handling. The following tables summarize the key
guantitative data available for fluvalinate, which should be considered directly applicable to its

deuterated form.

Table 1: Physical and Chemical Properties
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Property Value Source
Appearance Viscous, yellow oil [1]
Molecular Weight 507.94 g/mol [2]

Water Solubility

0.002 mg/L (insoluble)

[1]

Solubility in Organic Solvents

Very soluble in organic
solvents and aromatic
hydrocarbons; slightly soluble

in hexane.

[1]3]

Vapor Pressure

<0.013 mPa @ 25°C

Boiling Point

>450°C

Density

1.29 g/cm3

Table 2: Toxicological Data (for Fluvalinate)

Metric Value Species Route Source
Acute Oral LD50 261 - 281 mg/kg Rat Oral
Acute Dermal
>20,000 mg/kg Rat Dermal
LD50
Acute Dermal .
>2,000 mg/kg Rabbit Dermal
LD50
) >5.1 mg/L (for
4-hour Inhalation ]
formulated Rat Inhalation
LC50
product)
Primary Eye Moderately
Irritation irritating
Primary Skin S
o Mildly irritating
[rritation

Hazard Identification and Precautionary Measures
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Fluvalinate is classified as a moderately toxic compound and is a Restricted Use Pesticide due
to its high toxicity to fish and aquatic invertebrates. Formulated products can be corrosive to the
eyes.

Primary Hazards:

Harmful if swallowed.

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye irritation.

Fatal if inhaled.

Very toxic to aquatic life with long-lasting effects.

Experimental Protocols: Standard Safety
Procedures

While specific experimental protocols for Fluvalinate-d5 are not detailed in standard safety
data sheets, the following general procedures for handling chemical substances of this nature
are mandatory.

General Handling Protocol:

Risk Assessment: Before any new procedure, conduct a thorough risk assessment.

o Personnel Training: Ensure all personnel are trained on the specific hazards of Fluvalinate-
d5 and have read this safety guide.

o Controlled Area: Designate a specific area for handling, clearly marked with appropriate
hazard signs.

e Ventilation: Always handle Fluvalinate-d5 in a well-ventilated area, preferably within a
chemical fume hood.
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o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the PPE
Selection Workflow.

o Spill Kit: Ensure a spill kit appropriate for containing and cleaning up a viscous oil is readily

available.

o Waste Disposal: Dispose of waste in a sealed, labeled container according to institutional

and local regulations.

Visual Guides to Safety Workflows

To facilitate quick reference and understanding of critical safety procedures, the following
diagrams illustrate key decision-making processes and workflows.
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Fluvalinate-d5 Handling Workflow
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Click to download full resolution via product page

Caption: General workflow for handling Fluvalinate-d5.
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First-Aid for Fluvalinate-d5 Exposure

Exposure Occurs

/ Expo;ure Ro\‘te \

A‘ Skin Contact Ingestion L

/ lrycdiate Actions \ \

Immediately wash with soap and plenty of water. Rinse opened eye for several minutes under running water. Move victim to fresh air. g&nﬁgmﬂ;‘&?%mﬁr'
Remove contaminated clothing. Hold eyelid open and flush with clean water for at least 15 minutes.| |If breathing is difficult, give oxygen. 9.

Drink a small amount of water to dilute.

Seek Immediate Medical Attention

Inhalation

’ Eye Contact

Click to download full resolution via product page

Caption: First-aid response to Fluvalinate-d5 exposure.

PPE Selection for Fluvalinate-d5

Task: Handling Fluvalinate-d5

Is there a risk of inhalation?

/ / Required re(gn‘al Protective Equipment \

‘Tlght\y Fitting Safety Goggles with Side-Shields

Lab Coat or Impervious Clothing Chemical-Resistant Gloves (inspect before use) [Full-Face Respirator (if exposure limits are exceeded or irritation is experienced)|

Click to download full resolution via product page
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Caption: Decision tree for selecting appropriate PPE.

Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.
Remove all sources of ignition. Wear appropriate personal protective equipment, including
chemical-impermeable gloves and eye protection.

For containment and cleanup:

Prevent further leakage if it is safe to do so.

Do not allow the chemical to enter drains or the environment.

Absorb the spill with an inert material such as sand, diatomite, or universal binders.

Collect the absorbed material and place it in a suitable, closed container for disposal.

Storage and Disposal

Store the container tightly closed in a dry, cool, and well-ventilated place. Keep it away from
foodstuff containers and incompatible materials.

Dispose of contents and containers in accordance with local, regional, and national regulations.
Do not release into the environment.

This guide is intended to provide a comprehensive overview of the safe handling of
Fluvalinate-d5. It is not a substitute for a thorough understanding of the Safety Data Sheet
(SDS) provided by the manufacturer and a comprehensive, institution-specific risk assessment.
Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: An In-depth Technical
Guide to Handling Fluvalinate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415712#safety-data-sheet-sds-for-fluvalinate-d5-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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